Cas no 1352886-57-7 (2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine)

• Product Name: 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine
• CAS No: 1352886-57-7
• MF: C₁₁H₁₁BrN₄
• MW: 279.135840654373
• MDL: MFCD22552829
• CID: 5208344
• PubChem ID: 90327280
• Update Time: 2025-06-12

2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrazine, 2-(4-bromophenyl)-5,6,7,8-tetrahydro-
• 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine

• MDL： MFCD22552829
• Inchi： 1S/C11H11BrN4/c12-9-3-1-8(2-4-9)11-14-10-7-13-5-6-16(10)15-11/h1-4,13H,5-7H2
• InChI Key： WXTIHYYRKICKHT-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Br)C=C3)=NN1CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine

Research Brief on 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine (CAS: 1352886-57-7)

The compound 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine (CAS: 1352886-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the triazolopyrazine class, which is known for its diverse pharmacological properties, including kinase inhibition and anti-inflammatory effects.

Recent studies have highlighted the role of 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine as a potent inhibitor of specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action, revealing a promising IC50 value in the nanomolar range for certain cancer cell lines.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. A preprint article on bioRxiv reported that 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage models. The study suggests that the compound's mechanism may involve modulation of the NF-κB pathway, making it a candidate for treating chronic inflammatory diseases.

The synthesis of 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine has been optimized in recent years to improve yield and purity. A 2022 patent application (WO2022156789) describes a novel multi-step synthesis route that achieves a 75% overall yield, significantly higher than previous methods. The patent also highlights the scalability of the process, which is crucial for industrial production. Analytical techniques such as HPLC and NMR spectroscopy confirmed the compound's structural integrity and purity, meeting pharmaceutical standards.

Despite these advancements, challenges remain in the development of 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism in preclinical models, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-(4-bromophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine represents a promising scaffold for drug development, with demonstrated activity in oncology and inflammation. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications. The compound's unique chemical structure and biological activity make it a valuable subject for continued investigation in the field of medicinal chemistry.